![molecular formula C11H14ClNO3S B2847968 N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide CAS No. 851814-23-8](/img/structure/B2847968.png)
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide
Overview
Description
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide, also known as CEMS, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CEMS is a sulfonamide derivative that has been synthesized using different methods.
Scientific Research Applications
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide has been used in various scientific research applications, including as an anti-inflammatory and analgesic agent. It has also been studied for its potential anti-cancer properties. N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide has been studied for its potential use as a diagnostic tool for cancer.
Mechanism of Action
The mechanism of action of N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide is not fully understood. However, it has been suggested that N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide exerts its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins and leukotrienes. N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and physiological effects:
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, the exact biochemical and physiological effects of N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide are not fully understood.
Advantages and Limitations for Lab Experiments
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide has some advantages for lab experiments, including its low toxicity and high solubility in water. However, its low stability and low yield in synthesis can be limitations for lab experiments.
Future Directions
There are several future directions for research on N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide. One direction is to further investigate its potential anti-cancer properties and its mechanism of action. Another direction is to explore its potential as a diagnostic tool for cancer. Additionally, research can be conducted to optimize the synthesis method of N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide to increase its yield and stability.
Synthesis Methods
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide can be synthesized using different methods, including the reaction of 2-chloroacetyl chloride with N-ethyl-4-aminobenzenesulfonamide in the presence of a base such as triethylamine. Another method involves the reaction of N-ethyl-4-aminobenzenesulfonamide with chloroacetyl chloride in the presence of a base. The yield of N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide using these methods is around 50-70%.
properties
IUPAC Name |
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO3S/c1-3-13(17(2,15)16)10-6-4-9(5-7-10)11(14)8-12/h4-7H,3,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMQAESJOHQXANA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)C(=O)CCl)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide | |
CAS RN |
851814-23-8 |
Source
|
| Record name | N-[4-(2-chloroacetyl)phenyl]-N-ethylmethanesulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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